Cas no 63251-91-2 (Aspartic acid, 4-dodecyl ester, hydrochloride)

• Product Name: Aspartic acid, 4-dodecyl ester, hydrochloride
• CAS No: 63251-91-2
• MF: C₁₆H₃₂ClNO₄
• MW: 337.882584571838
• CID: 426911
• PubChem ID: 71381335
• Update Time: 2025-04-19

Aspartic acid, 4-dodecyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Aspartic acid, 4-dodecyl ester, hydrochloride
• (3S)-3-amino-4-dodecan-4-yloxy-4-oxobutanoic acid,hydrochloride
• (3S)-3-Amino-4-[(dodecan-4-yl)oxy]-4-oxobutanoic acid--hydrogen chloride (1/1) (non-preferred name)
• 63251-91-2
• DTXSID60803791

• Inchi： 1S/C16H31NO4.ClH/c1-3-5-6-7-8-9-11-13(10-4-2)21-16(20)14(17)12-15(18)19;/h13-14H,3-12,17H2,1-2H3,(H,18,19);1H/t13?,14-;/m0./s1
• InChI Key： MWFRHILRVUVNEH-IJDFPQMLSA-N
• SMILES： Cl.O(C([C@H](CC(=O)O)N)=O)C(CCC)CCCCCCCC

Computed Properties

• Exact Mass: 337.20216
• Monoisotopic Mass: 337.2019862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62